Cas no 364590-87-4 (tert-butyl N-(4-aminocyclohexyl)-N-methylcarbamate, Mixture of diastereomers)

• Product Name: tert-butyl N-(4-aminocyclohexyl)-N-methylcarbamate, Mixture of diastereomers
• CAS No: 364590-87-4
• Molecular Formula: C₁₂H₂₄N₂O₂
• Molecular Weight: 228.331163406372
• MDL: MFCD17014916
• CID: 5062005
• PubChem ID: 21938422

tert-butyl N-(4-aminocyclohexyl)-N-methylcarbamate, Mixture of diastereomers Properties

Names and Identifiers

• tert-butyl N-(4-aminocyclohexyl)-N-methylcarbamate
• (4-Amino-cyclohexyl)-methyl-carbamic acid t-butyl ester
• TERT-BUTYL TRANS-(4-AMINOCYCLOHEXYL)(METHYL)CARBAMATE
• N1-Boc-N1-methyl-1,4-cyclohexanediamine
• rac-tert-butyl N-methyl-N-[(1s,4s)-4-aminocyclohexyl]carbamate, cis
• Carbamic acid, (trans-4-aminocyclohexyl)methyl-, 1,1-dimethylethylester
• (4-Amino-cyclohexyl)-methyl-carbamic acid tert-b
• (4-Amino-cyclohexyl)-methyl-carbamic acid tert-butyl ester
• tert-butyl N-(4-aminocyclohexyl)-N-methylcarbamate, Mixture of diastereomers

• MDL： MFCD17014916
• InChIKey： IYBJCNYCFNJFKQ-UHFFFAOYSA-N
• Inchi： 1S/C12H24N2O2/c1-12(2,3)16-11(15)14(4)10-7-5-9(13)6-8-10/h9-10H,5-8,13H2,1-4H3
• SMILES： O(C(C)(C)C)C(N(C)C1CCC(CC1)N)=O

Computed Properties

• Exact Mass: 228.184
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 228.184
• Heavy Atom Count: 16
• Complexity: 240
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 55.6

Experimental Properties

• LogP: 2.82350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines